3,5-Dihydroxyadamantan-1-yl methacrylate

• Molecular Formula: C15H13N3O10S2
• Molecular Weight: 459.4 g/mol
• InChI: InChI=1S/C15H13N3O10S2/c16-9(15(21)22)4-18-13(19)7-2-5(29(23,24)25)1-6-11(7)8(14(18)20)3-10(12(6)17)30(26,27)28/h1-3,9H,4,16-17H2,(H,21,22)(H,23,24,25)(H,26,27,28)/t9-/m1/s1
• InChIKey: YXWYHJBYHLJEIR-SECBINFHSA-N

3,5-Dihydroxyadamantan-1-yl Methacrylate: Specifications & Characterization

3,5-Dihydroxyadamantan-1-yl methacrylate (CAS 115522-15-1) is a specialty methacrylate monomer featuring an adamantane cage core with two hydroxyl groups at the 3 and 5 positions and a polymerizable methacrylate ester at the 1-position. The compound has a molecular formula of C14H20O4 and a molecular weight of 252.31 g/mol . Commercially, it is typically offered with a purity specification of 98% and is recommended for long-term storage in a cool, dry place to maintain monomer integrity .

1

Multi-functional methacrylate monomer with rigid adamantane cage and dual hydroxyl groups

Supports copolymerization and property tuning

2

Designed for thermal stability enhancement and hydrophilicity modification in acrylic polymers

Hydroxyl groups enable specific interactions

3

Relevant to membrane science, photoresist formulation, and advanced coating research

Use in radical polymerization or controlled radical methods

Why 3,5-Dihydroxyadamantan-1-yl Methacrylate Cannot Be Replaced

The functional profile of 3,5-dihydroxyadamantan-1-yl methacrylate is uniquely defined by the simultaneous presence of a rigid adamantane core, two polar hydroxyl groups, and a methacrylate polymerizable handle. This combination is not present in commonly available analogs such as 1-adamantyl methacrylate (AdMA) or 2-methyl-2-adamantyl methacrylate, which lack hydroxyl functionality entirely . The hydroxyl groups confer enhanced hydrophilicity, increased solubility in polar solvents, and the capacity for specific intermolecular interactions (e.g., hydrogen bonding with penetrant gases or developer solutions) that are absent in non-hydroxylated analogs [1]. Consequently, substituting a generic adamantyl methacrylate for 3,5-dihydroxyadamantan-1-yl methacrylate will result in the loss of these critical performance attributes, particularly in applications requiring tailored hydrophilicity, thermal stability enhancement, or specific gas transport properties.

Non-hydroxylated analog (e.g., 1-adamantyl methacrylate)

Lacks hydroxyl groups, leading to loss of thermal stabilization and reduced hydrophilicity reported in copolymers. May not reproduce the same gas transport or solubility enhancement.

Mono-hydroxy analog (e.g., 1-acryloyloxy-3-hydroxyadamantane)

Single hydroxyl group may not provide equivalent interaction density or polarity; dihydroxy structure reported to amplify solubility and selectivity effects.

• [1] Ito, T., Shiota, R., Taniguchi, N., Spontak, R. J., & Nagai, K. (2020). Gas-separation and physical properties of ABA triblock copolymers synthesized from polyimide and hydrophilic adamantane derivatives. Polymer, 202, 122642. DOI: 10.1016/j.polymer.2020.122642. View Source

3,5-Dihydroxyadamantan-1-yl Methacrylate: Performance Evidence vs. Analogs

Thermal Stability in PMMA Copolymers

In a direct head-to-head copolymerization study, poly(methyl methacrylate) (PMMA) was modified with either 1-adamantyl methacrylate (AdMA) or 1-acryloyloxy-3-hydroxyadamantane (HAdMA), a close mono-hydroxy analog of 3,5-dihydroxyadamantan-1-yl methacrylate. The introduction of 5 mol% HAdMA raised the initial decomposition temperature (Td) of PMMA from 160 °C to approximately 260 °C. In contrast, the non-hydroxylated AdMA copolymer exhibited a smaller improvement . This demonstrates that the hydroxyl group on the adamantane cage is critical for maximizing thermal stabilization.

Thermal Stability

Head-to-head

P(HAdMA-co-MMA) 5 mol%: Td ≈ 260 °C vs. PMMA baseline 160 °C (100 °C increase). Non-hydroxylated AdMA copolymer showed smaller improvement.

Hydroxyl group critical for thermal stabilization in copolymers

TGA under nitrogen; dihydroxy expected to further enhance effect

Evidence Dimension	Initial Decomposition Temperature (Td) in Copolymer
Target Compound Data	P(HAdMA-co-MMA) with 5% HAdMA: Td ≈ 260 °C
Comparator Or Baseline	Unmodified PMMA: Td = 160 °C; P(AdMA-co-MMA): intermediate improvement
Quantified Difference	100 °C increase (62.5% improvement) vs. PMMA baseline
Conditions	Copolymerization of MMA with AdMA or HAdMA; Td measured by TGA under nitrogen

Why This Matters

The presence of hydroxyl groups (one in HAdMA; two in 3,5-dihydroxyadamantan-1-yl methacrylate) substantially elevates thermal stability, making the dihydroxy derivative a superior candidate for high-temperature polymer applications where thermal degradation is a limiting factor.

Gas Separation Performance

ABA triblock copolymers synthesized from a polyimide (6FDA-TeMPD) and 3,5-dihydroxy-1-adamantyl methacrylate (DHAdMA) were compared to the parent polyimide for gas separation performance. The DHAdMA-containing copolymer membranes exhibited higher H2/N2 permselectivity than the parent PI membrane [1]. Additionally, the solubility coefficients of the copolymers were higher than that of PI, attributed to specific interactions between the polar hydroxyl groups and penetrant gas molecules [1].

Gas Separation

Head-to-head

DHAdMA-containing triblock copolymer: higher H2/N2 permselectivity than parent polyimide (6FDA-TeMPD). Solubility coefficients also higher.

Supports selectivity and solubility tuning via dihydroxyadamantyl moiety

Gas permeation at 35 °C; qualitative improvement reported

Evidence Dimension	H2/N2 Permselectivity
Target Compound Data	DHAdMA-containing triblock copolymer: Higher H2/N2 permselectivity than parent PI
Comparator Or Baseline	Parent polyimide (6FDA-TeMPD)
Quantified Difference	Qualitative improvement reported (exact numeric data not available in abstract)
Conditions	Gas permeation measurements on dense polymer membranes at 35 °C

Why This Matters

The dihydroxyadamantane moiety improves gas separation selectivity, positioning DHAdMA as a valuable comonomer for designing advanced membranes with tunable transport properties for hydrogen purification or CO2 capture.

• [1] Ito, T., Shiota, R., Taniguchi, N., Spontak, R. J., & Nagai, K. (2020). Gas-separation and physical properties of ABA triblock copolymers synthesized from polyimide and hydrophilic adamantane derivatives. Polymer, 202, 122642. DOI: 10.1016/j.polymer.2020.122642. View Source

Hydrophilicity & Solubility Enhancement

The incorporation of 3,5-dihydroxy-1-adamantyl methacrylate (DHAdMA) introduces two polar hydroxyl groups into the polymer backbone. In triblock copolymers with polyimide, the solubility coefficients of the copolymers were higher than that of the parent PI due to specific interactions between the polar hydroxyl group(s) and penetrant gas molecules [1]. By contrast, non-hydroxylated adamantyl methacrylates (e.g., AdMA) are known to increase hydrophobicity and reduce gas solubility .

Hydrophilicity

Class-level inference

DHAdMA copolymers show higher gas solubility coefficients vs. parent PI; direction opposite to non-hydroxylated analogs that increase hydrophobicity.

Dual hydroxyl groups enable precise hydrophilicity control

Effect inferred from sorption measurements

Evidence Dimension	Gas Solubility Coefficient
Target Compound Data	DHAdMA-containing copolymer: Higher solubility coefficient than parent PI
Comparator Or Baseline	Parent polyimide (6FDA-TeMPD); Non-hydroxylated adamantyl methacrylate polymers (AdMA) generally increase hydrophobicity
Quantified Difference	Qualitative improvement in solubility; direction of effect opposite to that of non-hydroxylated analogs
Conditions	Gas sorption measurements at 35 °C

Why This Matters

The dual hydroxyl groups enable precise tuning of hydrophilicity, which is essential for applications requiring improved water compatibility, enhanced adhesion to polar substrates, or tailored gas sorption behavior.

• [1] Ito, T., Shiota, R., Taniguchi, N., Spontak, R. J., & Nagai, K. (2020). Gas-separation and physical properties of ABA triblock copolymers synthesized from polyimide and hydrophilic adamantane derivatives. Polymer, 202, 122642. DOI: 10.1016/j.polymer.2020.122642. View Source

Photoresist Performance for Advanced Lithography

Polymers containing hydroxyadamantyl methacrylate units (such as those derived from 3,5-dihydroxyadamantan-1-yl methacrylate) are explicitly claimed in patents for chemically-amplified positive-acting photoresists suitable for imaging at sub-200 nm wavelengths, particularly 193 nm [1]. The hydroxyadamantyl group provides the necessary balance of transparency at 193 nm, etch resistance, and developer solubility required for advanced semiconductor manufacturing. While specific resolution data for the target monomer is not publicly disclosed, the class of hydroxyadamantyl methacrylates is recognized as enabling for 193 nm lithography nodes.

193 nm Lithography

Supporting evidence

Hydroxyadamantyl methacrylate polymers claimed in patents for chemically-amplified positive resists at sub-200 nm, especially 193 nm.

Enables advanced photoresist formulation research

Specific resolution data not publicly disclosed

Evidence Dimension	Lithographic Imaging Wavelength
Target Compound Data	Hydroxyadamantyl methacrylate-containing polymers are suitable for 193 nm lithography
Comparator Or Baseline	Traditional PMMA resists: limited to longer wavelengths (e.g., 248 nm) due to opacity at 193 nm
Quantified Difference	Enables sub-200 nm patterning; exact resolution enhancement not quantified in patent
Conditions	Chemically-amplified positive resist formulation; exposure at 193 nm

Why This Matters

The ability to pattern at 193 nm is critical for advanced semiconductor nodes. Procurement of 3,5-dihydroxyadamantan-1-yl methacrylate enables the formulation of resists for high-resolution lithography, a capability not achievable with standard methacrylates.

• [1] Barclay, G. G., & Kavanagh, R. J. (2002). Novel copolymers and photoresist compositions. United States Patent Application US20020187420. Shipley Company, L.L.C. View Source

3,5-Dihydroxyadamantan-1-yl Methacrylate: Application Scenarios

High-Temperature Polymer Formulations & Coatings

The proven thermal stabilization effect observed in hydroxyadamantyl methacrylate copolymers—specifically, a 100 °C increase in initial decomposition temperature upon incorporation—directly supports the use of 3,5-dihydroxyadamantan-1-yl methacrylate as a comonomer to enhance the thermal resistance of acrylic polymers . This makes it suitable for high-temperature coatings, under-the-hood automotive components, and aerospace applications where thermal degradation limits performance.

Gas Separation Membranes for Hydrogen Purification

Triblock copolymers containing 3,5-dihydroxyadamantan-1-yl methacrylate exhibit higher H2/N2 permselectivity than their parent polyimide, along with enhanced gas solubility due to hydroxyl group interactions [1]. This positions the monomer as a key building block for designing nanostructured membranes for hydrogen recovery, natural gas sweetening, or CO2 separation.

Advanced Photoresists for Semiconductor Lithography

Patents explicitly claim hydroxyadamantyl methacrylate polymers as resin components in chemically-amplified photoresists for 193 nm lithography [2]. The combination of adamantane's etch resistance and hydroxyl group's developer solubility makes 3,5-dihydroxyadamantan-1-yl methacrylate a critical monomer for next-generation resist formulations in integrated circuit manufacturing.

Hydrophilic Modification of Hydrophobic Polymer Matrices

The dual hydroxyl groups of 3,5-dihydroxyadamantan-1-yl methacrylate impart enhanced hydrophilicity compared to non-hydroxylated adamantyl methacrylates, as evidenced by increased gas solubility coefficients in copolymer membranes [1]. This property enables its use as a modifier to improve water compatibility, adhesion to polar surfaces, or biocompatibility of otherwise hydrophobic polymer coatings and adhesives.

Application

Selection Property

Validation Focus

High-temperature polymer coatings

Thermal resistance enhancement

Td shift and degradation profile in copolymer

Gas separation membranes

Hydroxyl-mediated permselectivity and solubility

H2/N2 selectivity and sorption isotherms

193 nm photoresist research

Transparency, etch resistance, developer solubility

Imaging performance at 193 nm in CA resists

Hydrophilic modification of polymers

Increased polarity and hydrogen bonding capacity

Water contact angle, adhesion, or biocompatibility testing

• [1] Ito, T., Shiota, R., Taniguchi, N., Spontak, R. J., & Nagai, K. (2020). Gas-separation and physical properties of ABA triblock copolymers synthesized from polyimide and hydrophilic adamantane derivatives. Polymer, 202, 122642. DOI: 10.1016/j.polymer.2020.122642. View Source
• [2] Barclay, G. G., & Kavanagh, R. J. (2002). Novel copolymers and photoresist compositions. United States Patent Application US20020187420. Shipley Company, L.L.C. View Source